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Compound of Interest

Compound Name: Di-p-tolyl ether

Cat. No.: B073073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and essential safety information for the

handling and storage of di-p-tolyl ether (CAS No. 28299-41-4). Adherence to these protocols

is crucial for ensuring laboratory safety and maintaining the integrity of the compound for

research and development applications.

Chemical and Physical Properties
Di-p-tolyl ether is a solid, light yellow aromatic ether.[1] A comprehensive summary of its key

physical and chemical properties is provided in the table below to inform safe handling and

experimental design.
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Property Value

Molecular Formula C₁₄H₁₄O

Molecular Weight 198.26 g/mol

Appearance Light yellow solid

Melting Point 47-49 °C

Boiling Point 285 °C

Flash Point >113 °C (>235.4 °F)

Density 1.029 g/cm³

Water Solubility 2.82 mg/L at 20°C

Vapor Pressure 0.00902 mmHg at 25°C

Data sourced from multiple safety data sheets and chemical suppliers.[1][2][3][4]

Hazard Identification and Safety Precautions
Di-p-tolyl ether is classified as a hazardous chemical and requires careful handling to avoid

adverse health effects.[1]

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.

Very toxic to aquatic life with long-lasting effects.[1]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[1][5]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][6]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.[5][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling di-p-tolyl ether to
minimize exposure and ensure personal safety.

PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required. A face shield should

be worn when there is a

significant risk of splashing.[6]

Skin Protection Chemical-Resistant Gloves

Wear impervious gloves (e.g.,

nitrile rubber) that have been

inspected for integrity before

use.[6][7]

Laboratory Coat

A flame-retardant lab coat

should be worn and buttoned

to cover as much skin as

possible.[7]

Respiratory Protection Respirator

In case of inadequate

ventilation or the potential for

dust or aerosol formation, a

full-face respirator with an

appropriate filter should be

used.[6][8]
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The following workflow outlines the standard operating procedure for safely handling di-p-tolyl
ether in a laboratory setting.

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure adequate ventilation
(fume hood)

Don appropriate Personal
Protective Equipment (PPE)

Weigh the required amount
of di-p-tolyl ether

Transfer to reaction vessel
inside a fume hood

Avoid generating dust

Clean work area thoroughly

Dispose of waste in a labeled,
sealed container for hazardous materials

Remove and decontaminate or
dispose of PPE properly

Wash hands thoroughly
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Click to download full resolution via product page

Standard Handling Workflow for Di-p-tolyl Ether

Storage Procedures
Proper storage of di-p-tolyl ether is essential for maintaining its stability and preventing

hazardous situations.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[9]

Keep the container tightly closed to prevent contamination and moisture absorption.[1][9]

Store away from incompatible materials, particularly strong oxidizing agents.[1]

The following diagram illustrates the key considerations for the safe storage of di-p-tolyl ether.

Storage Location

Cool Environment Dry Environment Well-Ventilated Area

Container Requirements

Tightly Closed Properly Labeled

Chemical Segregation

Store away from
oxidizing agents

Click to download full resolution via product page

Key Storage Requirements for Di-p-tolyl Ether

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Emergency Situation Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

symptoms persist, seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[6][9]

Spill

Evacuate the area. Wear appropriate PPE.

Avoid dust formation.[6] For small spills, sweep

up the solid material and place it in a suitable,

closed container for disposal.[1] Prevent the

material from entering drains or waterways.[1][6]

Disposal
Dispose of di-p-tolyl ether and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[1] Waste should be handled as hazardous

material and disposed of through a licensed waste disposal company.[1]

Disclaimer: This document is intended as a guide and does not replace a thorough review of

the manufacturer's Safety Data Sheet (SDS) and adherence to all institutional safety protocols.

Always perform a risk assessment before starting any new experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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